Cas no 1361739-35-6 (5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361739-35-6
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4798414
• Update Time: 2025-06-13

5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-7-6(3-13)1-5(2-12)4-14-7/h1,4H,2,12H2
• InChI Key： LDZUPJGOEWJVEY-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine

Introduction to 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361739-35-6)

5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361739-35-6, represents a class of pyridine derivatives that are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an aminomethyl group, a cyano substituent, and a trifluoromethoxy group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The aminomethyl group in 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine introduces a primary amine functionality, which is highly versatile in medicinal chemistry. Primary amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, such as condensation reactions with carboxylic acids to form amides or Schiff bases. These properties make the compound an excellent candidate for the synthesis of more complex molecules, including peptidomimetics and protein inhibitors.

The cyano group at the 3-position of the pyridine ring adds another layer of reactivity to the molecule. Cyano groups are electron-withdrawing and can influence the electronic properties of the aromatic system, thereby affecting the compound's interaction with biological targets. Additionally, cyano groups can be further functionalized through reduction to form carboxamides or through nucleophilic substitution reactions, providing multiple pathways for structural diversification.

The presence of the trifluoromethoxy group at the 2-position is particularly noteworthy. Trifluoromethoxy groups are commonly used in pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The fluorine atoms in this group are electron-withdrawing and can significantly influence the electronic distribution of the molecule, leading to altered reactivity and binding properties. This makes 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in developing novel pyridine-based compounds for their potential applications in treating various diseases. Pyridine derivatives have shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique combination of functional groups in 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine positions it as a versatile scaffold for designing molecules with enhanced pharmacological activity.

The synthesis of 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine precursor followed by functionalization at the desired positions using appropriate reagents. The introduction of the aminomethyl, cyano, and trifluoromethoxy groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired regioselectivity and stereoselectivity.

The biological evaluation of 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine has revealed several interesting properties that make it an attractive candidate for further development. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammation and cancer. Additionally, its structural features suggest potential interactions with membrane-bound receptors and ion channels, opening up possibilities for applications in treating neurological disorders.

The pharmacokinetic profile of 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine is another critical aspect that has been investigated. In vitro studies have indicated that the compound has reasonable solubility and stability under physiological conditions, which are essential properties for any potential drug candidate. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

The future development of 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine will likely involve further optimization of its chemical structure to enhance its biological activity and pharmacokinetic properties. This could be achieved through structure-activity relationship (SAR) studies, where small modifications are made to different parts of the molecule to assess their impact on activity. Additionally, computational methods such as molecular docking and virtual screening can be employed to identify potential binding sites on biological targets and predict the efficacy of new derivatives.

In conclusion, 5-(Aminomethyl)-3-cyano-2-(trifluoromethoxy)pyridine is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research in this area continues to advance, it is expected that more derivatives of this compound will be developed and evaluated for their therapeutic applications.